Cas no 37091-33-1 (1-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanone)

• Product Name: 1-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanone
• CAS No: 37091-33-1
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD00662755
• CID: 296620
• PubChem ID: 2745925
• Update Time: 2025-04-19

1-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanone
• 1-[3-(4-chlorophenyl)-5-isoxazolyl]-1-ethanone
• 5-ACETYL-3-(4-CHLOROPHENYL)-ISOXAZOLE
• Ethanone,1-[3-(4-chlorophenyl)-5-isoxazolyl]-
• 1-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]ethanone
• SCHEMBL1574756
• MFCD00662755
• AKOS005069387
• SR-01000642275-1
• DTXSID40372591
• 1-[3-(4-chlorophenyl)-1,2-oxazol-5-yl]ethan-1-one
• J-503070
• 11L-568S
• CCG-53086
• FT-0680013
• 37091-33-1
• 1-(3-(4-Chlorophenyl)isoxazol-5-yl)ethan-1-one
• CS-0327540

• MDL： MFCD00662755
• Inchi： 1S/C11H8ClNO2/c1-7(14)11-6-10(13-15-11)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： UFMZTZBXSLVZBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(C)=O)ON=1

Computed Properties

• Exact Mass: 221.02400
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 148-149°C
• PSA: 43.10000
• LogP: 3.19760

1-(3-(4-Chlorophenyl)isoxazol-5-yl)ethanone Security Information

• HazardClass：IRRITANT